2-[(4-methylphenoxy)methyl]-1-(3-phenoxypropyl)-1H-benzimidazole

• IUPAC Name: 2-[(4-methylphenoxy)methyl]-1-(3-phenoxypropyl)benzimidazole
• InChI: InChI=1S/C24H24N2O2/c1-19-12-14-21(15-13-19)28-18-24-25-22-10-5-6-11-23(22)26(24)16-7-17-27-20-8-3-2-4-9-20/h2-6,8-15H,7,16-18H2,1H3
• InChI Key: MVZFEQMSXVLIIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC2=NC3=CC=CC=C3N2CCCOC4=CC=CC=C4
• Molecular Formula: C24H24N2O2
• Molecular Weight: 372.5 g/mol

Description

2-[(4-methylphenoxy)methyl]-1-(3-phenoxypropyl)-1H-benzimidazole is a chemical compound that belongs to the class of benzimidazole derivatives. It is a potent and selective inhibitor of the protein kinase CK1δ, which plays a crucial role in various cellular processes such as circadian rhythm, Wnt signaling, and DNA damage response. In recent years, 2-[(4-methylphenoxy)methyl]-1-(3-phenoxypropyl)-1H-benzimidazole has gained significant attention in the scientific community due to its potential applications in various fields, including cancer research, neurobiology, and chronobiology.

Mechanism of Action

The mechanism of action of 2-[(4-methylphenoxy)methyl]-1-(3-phenoxypropyl)-1H-benzimidazole involves the inhibition of the protein kinase CK1δ, which is a key regulator of various cellular processes. CK1δ plays a crucial role in the regulation of circadian rhythm, Wnt signaling, and DNA damage response. By inhibiting CK1δ, 2-[(4-methylphenoxy)methyl]-1-(3-phenoxypropyl)-1H-benzimidazole can modulate these processes and exert its therapeutic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(4-methylphenoxy)methyl]-1-(3-phenoxypropyl)-1H-benzimidazole are diverse and depend on the specific context of its application. In cancer biology, this compound can inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In neurobiology, 2-[(4-methylphenoxy)methyl]-1-(3-phenoxypropyl)-1H-benzimidazole can modulate the circadian rhythm by regulating the expression of clock genes and exert neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-[(4-methylphenoxy)methyl]-1-(3-phenoxypropyl)-1H-benzimidazole in lab experiments is its potency and selectivity as a CK1δ inhibitor. This compound has been extensively studied and validated as a reliable tool for the modulation of various cellular processes. However, one of the limitations of using 2-[(4-methylphenoxy)methyl]-1-(3-phenoxypropyl)-1H-benzimidazole is its low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for the research on 2-[(4-methylphenoxy)methyl]-1-(3-phenoxypropyl)-1H-benzimidazole. One of the most promising areas of research is the development of this compound as a potential therapeutic agent for the treatment of various types of cancer. Moreover, the potential applications of 2-[(4-methylphenoxy)methyl]-1-(3-phenoxypropyl)-1H-benzimidazole in neurobiology and chronobiology warrant further investigation. Additionally, the development of more efficient synthesis methods and the improvement of the compound's solubility properties can facilitate its use in various experimental settings.

Scientific Research Applications

2-[(4-methylphenoxy)methyl]-1-(3-phenoxypropyl)-1H-benzimidazole has been extensively studied for its potential applications in various scientific fields. One of the most significant areas of research is cancer biology, where this compound has shown promising results as a potential therapeutic agent for the treatment of various types of cancer. Studies have shown that 2-[(4-methylphenoxy)methyl]-1-(3-phenoxypropyl)-1H-benzimidazole can inhibit the growth and proliferation of cancer cells by targeting the CK1δ protein, which is known to be overexpressed in many types of cancer.
Another area of research where 2-[(4-methylphenoxy)methyl]-1-(3-phenoxypropyl)-1H-benzimidazole has shown potential is neurobiology. Studies have shown that this compound can modulate the circadian rhythm by regulating the expression of clock genes, which play a crucial role in the regulation of various physiological processes such as sleep-wake cycles, metabolism, and immune function. Moreover, 2-[(4-methylphenoxy)methyl]-1-(3-phenoxypropyl)-1H-benzimidazole has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.